3-Ethynylcyclopentan-1-amine hydrochloride

• IUPAC Name: 3-ethynylcyclopentan-1-amine;hydrochloride
• InChI: InChI=1S/C7H11N.ClH/c1-2-6-3-4-7(8)5-6;/h1,6-7H,3-5,8H2;1H
• InChI Key: VCIOBNBIZQDZSQ-UHFFFAOYSA-N
• Canonical SMILES: C#CC1CCC(C1)N.Cl
• Molecular Formula: C7H12ClN
• Molecular Weight: 145.63 g/mol
• CAS RN: 2225146-73-4

Description

3-Ethynylcyclopentan-1-amine hydrochloride is a chemical compound with the molecular formula C7H12ClN. It has a molecular weight of 145.63. The compound is typically available in powder form.

Molecular Structure Analysis

The InChI code for 3-Ethynylcyclopentan-1-amine hydrochloride is 1S/C7H11N.ClH/c1-2-6-3-4-7(8)5-6;/h1,6-7H,3-5,8H2;1H. This indicates that the compound consists of a cyclopentane ring with an ethynyl group and an amine group attached to it.

Physical And Chemical Properties Analysis

3-Ethynylcyclopentan-1-amine hydrochloride is a powder at room temperature. The physical properties of amines in general can vary depending on their structure, but they typically show up at around 0.5-5.0 ppm in NMR spectroscopy.

Scientific Research Applications

Synthesis of New Chemical Entities

Research has shown that ethynyl-extended amines, including structures similar to 3-Ethynylcyclopentan-1-amine hydrochloride, are pivotal in the synthesis of novel compounds. For example, 1-ethynylcyclopropylamine and 1-ethynylcyclobutylamine were prepared as hydrochlorides from cyclopropylacetylene, leading to new ethynyl-extended 1-aminocyclopropanecarboxylic acids and their N-Fmoc-protected derivatives, showcasing the compound's role in the development of new synthetic methodologies and chemical entities (Kozhushkov, Wagner-Gillen, Khlebnikov, & Meijere, 2010).

Analytical Chemistry Applications

A study described the use of amines, likely including derivatives similar to 3-Ethynylcyclopentan-1-amine hydrochloride, for the determination of amines by high-performance liquid chromatography with fluorescence detection. This method shows the compound's relevance in developing sensitive, mild analytical techniques for the detection and quantification of amino compounds in complex matrices (You, Zhao, Suo, Wang, Li, & Sun, 2006).

Pharmaceutical and Biomedical Research

In the field of pharmaceutical sciences, derivatives of amines including structures similar to 3-Ethynylcyclopentan-1-amine hydrochloride have been explored for their potential in drug delivery systems. For instance, chitosan hydrogels cross-linked with tris(2-(2-formylphenoxy)ethyl)amine demonstrated pH- and thermo-responsive properties suitable for controlled drug release, highlighting the compound's applicability in designing novel drug delivery platforms (Karimi, Rostaminejad, Rahimi, Khodadadi, Khanmohammadi, & Shahriari, 2018).

Catalysis and Material Science

Research into catalysis has shown that compounds bearing ethynyl and amine functionalities, akin to 3-Ethynylcyclopentan-1-amine hydrochloride, are useful in catalytic processes. For example, aluminum dihydride was found to operate like a transition metal complex in catalysis, hinting at the potential role of related compounds in developing new catalytic systems (Yang, Zhong, Ma, Nijesh, De, Parameswaran, & Roesky, 2016).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye damage, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective clothing, and using only in a well-ventilated area.